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For researchers, scientists, and drug development professionals, precise and reliable vibration

measurements are paramount. This guide provides a comprehensive comparison of the CTC

AC915 industrial accelerometer with viable alternatives, focusing on the critical aspect of

measurement uncertainty. Understanding and quantifying uncertainty is essential for ensuring

the validity and comparability of experimental results.

This document outlines the key performance specifications of the CTC AC915 and compares

them to other leading industrial accelerometers. It further details a comprehensive experimental

protocol for conducting an uncertainty analysis of vibration measurements, adhering to

international standards.

Performance Comparison of Industrial
Accelerometers
The selection of an appropriate accelerometer is a critical first step in any vibration

measurement task. The following table summarizes the key specifications of the CTC AC915
and three comparable industrial piezoelectric accelerometers. These alternatives were selected

based on their similar sensitivity and application range.
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Feature CTC AC915
PCB
Piezotronics
352C33

Dytran 3055B Meggitt 7251A

Sensitivity 100 mV/g 100 mV/g 100 mV/g

10 mV/g (also

available in 100

mV/g)

Frequency

Response

(±3dB)

30 to 900,000

CPM (0.5 to

15,000 Hz)[1]

0.5 to 10,000

Hz[2]
1 to 10,000 Hz[3]

Not explicitly

stated in

available data

Measurement

Range
±50 g peak[1] ±50 g peak[2] ±50 g's[4] ±500 g

Temperature

Range

-40 to 250°F (-40

to 121°C)[1]

Not explicitly

stated in

available data

-60 to +250°F[4]

Not explicitly

stated in

available data

Sensing Element PZT Ceramic[1] Ceramic[2]
Ceramic,

Shear[4]

Not explicitly

stated in

available data

Housing Material
316L Stainless

Steel[1]

Not explicitly

stated in

available data

Titanium[4]

Not explicitly

stated in

available data

Key Features

Intrinsically Safe

(CSA/ATEX

Approved)[5][6]

High

sensitivity[2]

Hermetically

sealed, case

isolated[4]

Isotron (IEPE)[7]

Note: Direct comparative experimental data on the uncertainty performance of these specific

models is not readily available in the public domain. The following sections provide a

framework for conducting such an analysis.

Experimental Protocol for Uncertainty Analysis
To objectively compare the performance of accelerometers and determine the uncertainty of

their measurements, a structured experimental approach is necessary. The following protocol is

based on the principles outlined in the ISO 16063-21 standard for the calibration of vibration
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transducers by the comparison method and the "Guide to the Expression of Uncertainty in

Measurement" (GUM).[2][7][8]

Objective
To determine and compare the expanded uncertainty of vibration measurements performed

with the CTC AC915 and alternative accelerometers under controlled laboratory conditions.

Equipment
Vibration Exciter (Shaker): Capable of producing sinusoidal vibrations at controlled

frequencies and amplitudes.

Reference Accelerometer: A calibrated accelerometer with a known, low uncertainty,

traceable to a national metrology institute.

Sensor(s) Under Test (SUT): CTC AC915 and alternative accelerometers.

Signal Conditioning and Data Acquisition System: To amplify and digitize the signals from the

reference accelerometer and the SUT.

Environmental Chamber: To control temperature and humidity.

Mounting Equipment: Appropriate studs, adhesives, and torque wrenches for mounting the

accelerometers.

Methodology
This protocol follows a back-to-back calibration method as described in ISO 16063-21.[2]

3.1. Mounting:

Mount the reference accelerometer and the SUT rigidly to the vibration exciter. Ensure that

the mounting surfaces are clean and flat.

Apply the manufacturer-specified mounting torque to ensure optimal coupling.

3.2. Environmental Control:
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Conduct the experiment in a controlled environment with stable temperature and humidity.

Record these conditions.

3.3. Data Acquisition:

Connect the reference accelerometer and the SUT to the signal conditioning and data

acquisition system.

Set the vibration exciter to a specific frequency and amplitude.

Simultaneously record the output signals from both the reference accelerometer and the

SUT.

Repeat the measurement at multiple frequency and amplitude points across the operational

range of the SUTs.

For each measurement point, perform multiple repeated measurements to assess Type A

uncertainties.

3.4. Data Analysis and Uncertainty Budget Calculation:

The uncertainty analysis will be conducted in accordance with the GUM.[7] An uncertainty

budget will be created to identify and quantify all significant sources of uncertainty.

Key sources of uncertainty to consider include:[9]

Type A Uncertainties (evaluated by statistical methods):

Repeatability of the SUT output voltage.

Repeatability of the reference accelerometer output voltage.

Type B Uncertainties (evaluated by other means):

Uncertainty of the reference accelerometer calibration (from its calibration certificate).

Uncertainty of the data acquisition system (linearity, resolution, noise).
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Environmental factors (temperature and humidity effects on the sensors and electronics).

Mounting effects.

Transverse sensitivity of the accelerometers.

The combined standard uncertainty (u_c) is calculated by taking the root sum of squares of all

individual standard uncertainties. The expanded uncertainty (U) is then determined by

multiplying the combined standard uncertainty by a coverage factor (k), typically k=2 for a

confidence level of approximately 95%.[10]

Visualizing the Uncertainty Analysis Workflow
The following diagram illustrates the logical flow of the experimental and analytical process for

determining the uncertainty of vibration measurements.
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Experimental Setup & Data Acquisition

Data Analysis & Uncertainty Calculation

Comparative Analysis
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Evaluation Criteria

Sensor Selection & Verification

Define Measurement
Requirements

Performance Specifications
(Sensitivity, Frequency, Range)

Uncertainty Requirements
(Target Expanded Uncertainty)

Environmental Conditions
(Temperature, Hazardous Area) Budgetary Constraints

Identify Candidate Sensors
(e.g., AC915, 352C33, 3055B)

Experimental Uncertainty
Analysis (as per protocol)

Select Optimal Sensor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mip.fi [mip.fi]

2. Uncertainty Budgets and ISO 16063-21 [modalshop.com]

3. technimeasure.co.uk [technimeasure.co.uk]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15555702?utm_src=pdf-body-img
https://www.benchchem.com/product/b15555702?utm_src=pdf-custom-synthesis
https://www.mip.fi/images/docs/fi/1_vs_ac915_ds.pdf
https://www.modalshop.com/calibration/learn/standards/iso-16063/uncertainty-budgets
https://www.technimeasure.co.uk/dytran-product-update/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. physique.ens-lyon.fr [physique.ens-lyon.fr]

5. Hot sale CTC AC915-1A intrinsically safe accelerometer, 100 mV/g Low Capacitance. |
Sunup [sunupauto.com]

6. shop.icareweb.com [shop.icareweb.com]

7. fluke.com [fluke.com]

8. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

9. pcbpiezotronics.fr [pcbpiezotronics.fr]

10. ptb.de [ptb.de]

To cite this document: BenchChem. [A Comparative Guide to Uncertainty Analysis in
Vibration Measurements: Featuring the CTC AC915]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15555702#uncertainty-analysis-for-
vibration-measurements-with-the-ac915]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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